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Compound of Interest

Compound Name: Avellanin B

Cat. No.: B1666145 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Avellanin B, a cyclic pentapeptide

of interest to researchers in mycology, natural product chemistry, and drug discovery. This

document synthesizes the available data on its physicochemical properties, biological activity,

and potential mechanisms of action, with a focus on providing actionable information for

scientific professionals.

Core Molecular Data
Avellanin B is a fungal metabolite with established pressor effects. The core quantitative data

for Avellanin B are summarized below.

Property Value Source(s)

Molecular Weight ~547.65 g/mol [1][2]

Molecular Formula C₃₀H₃₇N₅O₅ [3][4]

Note on Molecular Formula: While some commercial suppliers list the molecular formula as

C₃₀H₃₇NO₇, the scientific literature and comparative analysis with structurally similar

compounds like Avellanin A (C₃₁H₃₉N₅O₅) strongly support C₃₀H₃₇N₅O₅ as the correct formula.
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Biological Activity and Potential Therapeutic
Relevance
Avellanin B has been reported to enhance the activity of antineoplastic drugs, suggesting a

role as a potential chemosensitizer or adjuvant in cancer therapy[1]. While the precise

mechanism of action for Avellanin B is not yet fully elucidated, studies on the closely related

compound, Avellanin A, provide significant insights into its potential biological functions.

Avellanin A has demonstrated notable antiproliferative effects on RWPE-1 cells, a model for

benign prostatic hyperplasia[4][5]. This activity is mediated through the inhibition of the PI3K-

Akt signaling pathway, a critical cascade in cell growth, proliferation, and survival[4][5].

Inferred Mechanism of Action for Avellanin B
Given the structural similarity to Avellanin A, it is hypothesized that Avellanin B may exert its

biological effects through a similar mechanism. The PI3K-Akt pathway is a key regulator of

cellular processes and is frequently dysregulated in cancer. By potentially modulating this

pathway, Avellanin B could contribute to the efficacy of antineoplastic agents.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Avellanin B and

related compounds are available in the scientific literature. A generalized workflow is presented

below.

Isolation and Purification of Avellanins
A common protocol for the isolation of Avellanins from fungal cultures, such as Aspergillus

fumigatus, involves the following key steps[1]:

Extraction: The fungal culture broth is extracted with an organic solvent, typically ethyl

acetate.

Chromatography: The crude extract is subjected to column chromatography for initial

separation.
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HPLC Purification: Further purification is achieved using High-Performance Liquid

Chromatography (HPLC) to yield the pure Avellanin compounds[1].

Structural Elucidation
The chemical structure of Avellanin B and its analogues is determined using a combination of

spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D and 2D NMR experiments are used

to elucidate the detailed atomic connectivity and stereochemistry of the molecule.

Signaling Pathway Visualization
The following diagram illustrates the PI3K-Akt signaling pathway, which is inhibited by Avellanin

A and is the putative target for Avellanin B's bioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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